![molecular formula C17H17Cl2N3 B6190055 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride CAS No. 2680533-96-2](/img/no-structure.png)
2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride
Overview
Description
2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride, also known as 2-PEBA-D, is an organic compound with a wide range of applications in scientific research. It is a derivative of benzodiazepine and has been used to study the effects of various drugs on the central nervous system. This compound has been studied for its potential to act as a receptor agonist, which could be used to treat a variety of conditions, including anxiety, insomnia, and epilepsy. In
Scientific Research Applications
2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has been used in scientific research to study the effects of various drugs on the central nervous system. It has been used to study the effects of benzodiazepines, such as diazepam and lorazepam, on GABA-A receptors. It has also been used to study the effects of drugs such as alcohol and nicotine on the brain. Additionally, it has been used to study the effects of drugs on the cardiovascular system, as well as the effects of drugs on the endocrine system.
Mechanism of Action
2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride acts as a receptor agonist at the GABA-A receptor. This means that it binds to the receptor and activates it, leading to an increase in the level of GABA in the brain. This increase in GABA leads to a decrease in the activity of neurons, which can result in sedation and relaxation.
Biochemical and Physiological Effects
This compound has been shown to have a sedative effect and to reduce anxiety. It has also been shown to have anticonvulsant effects, which can be useful in treating epilepsy and other seizure disorders. Additionally, it has been shown to have an anti-inflammatory effect, which can be useful in treating conditions such as arthritis.
Advantages and Limitations for Lab Experiments
2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride has several advantages when used in lab experiments. It is a relatively inexpensive compound and is easy to synthesize. Additionally, it is a relatively stable compound and can be stored for long periods of time. However, it is important to note that this compound is not approved for use in humans and should only be used in experiments on animals.
Future Directions
The potential future directions for 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride include further research into its effects on the central nervous system, its potential as a receptor agonist, and its potential as a therapeutic agent. Additionally, further research into its effects on the cardiovascular system and endocrine system could provide insight into the effects of drugs on these systems. Finally, further research into its potential as an anti-inflammatory agent could provide new treatments for conditions such as arthritis.
Synthesis Methods
2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride is synthesized from the reaction of 2-phenylethynylbenzene and 2-aminoethanol. This reaction produces a cyclic compound, which is then reacted with hydrochloric acid to form the dihydrochloride salt. The reaction is typically conducted in a basic medium, such as sodium hydroxide, to ensure the reaction proceeds efficiently. The product is then purified by recrystallization or column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride' involves the reaction of 2-aminobenzophenone with phenylacetylene to form 7-(2-phenylethynyl)-1H-1,3-benzodiazole. This intermediate is then reacted with ethyl bromoacetate to form ethyl 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]acetate, which is then hydrolyzed to form 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]acetic acid. This acid is then reacted with ethylenediamine to form the final product, 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride.", "Starting Materials": [ "2-aminobenzophenone", "phenylacetylene", "ethyl bromoacetate", "ethylenediamine", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "dichloromethane", "methanol", "water" ], "Reaction": [ "Step 1: Reaction of 2-aminobenzophenone with phenylacetylene in the presence of sodium hydroxide and diethyl ether to form 7-(2-phenylethynyl)-1H-1,3-benzodiazole.", "Step 2: Reaction of 7-(2-phenylethynyl)-1H-1,3-benzodiazole with ethyl bromoacetate in the presence of potassium carbonate and dichloromethane to form ethyl 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]acetate.", "Step 3: Hydrolysis of ethyl 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]acetate with sodium hydroxide and methanol to form 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]acetic acid.", "Step 4: Reaction of 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]acetic acid with ethylenediamine in the presence of hydrochloric acid and water to form 2-[7-(2-phenylethynyl)-1H-1,3-benzodiazol-2-yl]ethan-1-amine dihydrochloride." ] } | |
CAS RN |
2680533-96-2 |
Molecular Formula |
C17H17Cl2N3 |
Molecular Weight |
334.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
